Cas no 2229151-01-1 (1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one
• CAS No: 2229151-01-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5849496
• PubChem ID: 165967119
• Update Time: 2025-10-21

1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one
• 2229151-01-1
• 1-{1-[(tert-butoxy)methyl]cyclopropyl}ethan-1-one
• EN300-1794101

• Inchi： 1S/C10H18O2/c1-8(11)10(5-6-10)7-12-9(2,3)4/h5-7H2,1-4H3
• InChI Key： KIJQFZLEFLAZQU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1(C(C)=O)CC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one

1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one (CAS No. 2229151-01-1): An Emerging Compound in Medicinal Chemistry

1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one (CAS No. 2229151-01-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its tert-butoxy and methylcyclopropyl moieties, exhibits intriguing properties that make it a promising candidate for further research and development.

The chemical structure of 1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one is composed of a cyclopropyl ring substituted with a tert-butoxy group and a methyl group, attached to an acetone moiety. The tert-butoxy group, known for its steric bulk and electron-donating properties, plays a crucial role in modulating the compound's reactivity and stability. The cyclopropyl ring, on the other hand, introduces additional strain and rigidity, which can influence the compound's biological activity.

Recent studies have explored the potential of 1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one in various therapeutic areas. One notable application is in the field of anti-inflammatory agents. Research has shown that compounds with similar structural motifs can effectively inhibit pro-inflammatory cytokines and enzymes, making them valuable candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

In addition to its anti-inflammatory properties, 1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one has also been investigated for its potential as an antiviral agent. Preliminary studies suggest that the compound may exhibit activity against certain viral pathogens, including influenza and herpes simplex virus. The mechanism of action is thought to involve interference with viral replication processes, although further research is needed to elucidate the exact molecular pathways involved.

The synthesis of 1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one typically involves a multi-step process that begins with the formation of the tert-butoxy-substituted cyclopropyl intermediate. This intermediate is then reacted with an appropriate ketone or aldehyde to form the final product. The synthetic route can be optimized to improve yield and purity, which are critical factors for large-scale production and pharmaceutical applications.

In terms of pharmacokinetics, 1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one has shown favorable properties such as good solubility and stability in biological systems. These characteristics are essential for ensuring effective drug delivery and bioavailability. Preclinical studies have demonstrated that the compound can be administered orally or intravenously without significant adverse effects, making it a viable candidate for clinical trials.

The safety profile of 1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one has been evaluated through extensive toxicological studies. Results indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, as with any new drug candidate, ongoing monitoring and further safety assessments are necessary to ensure long-term safety and efficacy.

In conclusion, 1-{1-(tert-butoxy)methylcyclopropyl}ethan-1-one (CAS No. 2229151-01-1) represents a promising compound in medicinal chemistry with potential applications in anti-inflammatory and antiviral therapies. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing medical treatments for various diseases.